Cas no 2097929-88-7 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpyridine-3-sulfonamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpyridine-3-sulfonamide
• CAS No: 2097929-88-7
• MF: C₁₆H₁₈N₄O₂S₂
• MW: 362.469720363617
• CID: 5337605
• Update Time: 2025-10-28

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)pyridine-3-sulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]pyridine-3-sulfonamide
• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpyridine-3-sulfonamide

• Inchi： 1S/C16H18N4O2S2/c1-12-9-13(2)20(19-12)15(16-6-4-8-23-16)11-18-24(21,22)14-5-3-7-17-10-14/h3-10,15,18H,11H2,1-2H3
• InChI Key： DNMXYSJPYJPWRJ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCC(C1=CC=CS1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 511
• XLogP3: 2
• Topological Polar Surface Area: 114

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpyridine-3-sulfonamide

N-Sulfonamide Derivative: A Promising Compound in Modern Pharmaceutical Research

The compound with CAS No 2097929-88-7, named N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpyridine-3-sulfonamide, has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique structural features and potential bioactivity, represents a novel advancement in the development of therapeutic agents. The sulfonamide group at the pyridine ring position is a key functional moiety that contributes to its pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in modulating various cellular pathways. The presence of a thiophene ring in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to target proteins. Moreover, the 3,5-dimethylpyrazole substituent adds further complexity to the molecule's structure, potentially improving its solubility and stability in physiological conditions.

One of the most intriguing aspects of this compound is its potential application in the treatment of inflammatory diseases. Researchers have demonstrated that N-sulfonamides can act as inhibitors of certain enzymes involved in inflammatory responses. The combination of a pyridine scaffold with a thiophene moiety may synergistically enhance these inhibitory effects, making this compound a promising candidate for anti-inflammatory drug development.

In addition to its pharmacological potential, the synthesis of this compound represents a significant achievement in organic chemistry. The use of advanced coupling reactions and selective oxidation techniques has enabled chemists to construct this complex molecule with high precision. The incorporation of a sulfonamide group at the pyridine ring was particularly challenging but has proven to be crucial for achieving the desired biological activity.

Another area where this compound shows promise is in the field of oncology. Preclinical studies suggest that it may exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the molecule's ability to target specific signaling pathways that are overactive in cancerous tissues. The presence of a thiophene ring further enhances its ability to penetrate cellular membranes, thereby increasing its efficacy.

Furthermore, the structural versatility of this compound allows for extensive modification and optimization. By altering substituents on the pyrazole or thiophene rings, researchers can explore a wide range of biological activities and therapeutic applications. This adaptability makes it an ideal platform for developing a new generation of drugs targeting diverse disease states.

In conclusion, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpyridine-3-sulfonamide stands as a testament to the ongoing innovation in pharmaceutical research. Its unique structure, coupled with promising biological activity, positions it as a leading candidate for future drug development efforts. As research continues to uncover its full potential, this compound holds the promise of making a significant impact on human health.